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Compound of Interest

Compound Name: 5-Methyl-4-octanone

Cat. No.: B13107709

Disclaimer: Publicly available information on the specific application of 5-Methyl-4-octanone in
fragrance development is limited. The following application notes and protocols are based on
established principles of fragrance evaluation and may utilize data from structurally similar

compounds as illustrative examples.

Introduction

5-Methyl-4-octanone is an aliphatic ketone with potential applications in the fragrance
industry. Its chemical structure suggests it may contribute to the fruity, green, or fatty notes
within a fragrance composition. The evaluation of a new fragrance ingredient like 5-Methyl-4-
octanone involves a systematic assessment of its olfactory characteristics, performance, and
stability. These notes provide a framework for researchers and perfumers to explore the
potential of this molecule.

Physicochemical Properties of 5-Methyl-4-octanone

A summary of the key physicochemical properties of 5-Methyl-4-octanone is presented below.
This data is essential for formulation, stability testing, and regulatory compliance.
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Property Value

Chemical Name 5-Methyl-4-octanone

CAS Number 6175-51-5

Molecular Formula CoH180

Molecular Weight 142.24 g/mol

Appearance Colorless liquid (predicted)
Boiling Point Not available

Vapor Pressure Not available

Solubilit Predicted to be soluble in ethanol and other
olubility
common fragrance solvents

Olfactory Profile

Direct sensory data for 5-Methyl-4-octanone is not readily available in the public domain.
However, the olfactory profile of a structurally similar isomer, 7-Methyl-4-octanone, can provide
valuable insights into the potential odor characteristics of 5-Methyl-4-octanone. The following
table summarizes the reported odor profile for 7-Methyl-4-octanone.[1]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b13107709?utm_src=pdf-body
https://www.benchchem.com/product/b13107709?utm_src=pdf-body
https://scent.vn/en/pages/compound/7-methyl-4-octanone-3329
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13107709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Odor Facet Perceived Intensity (%) Description
) Suggests potential for sweet,
Fruity 86.61 ] ]
ripe fruit notes.
Implies green, leafy, or
Herbal 76.29 P -g fy
aromatic undertones.
A characteristic sharp, slightly
Ketonic 47.68 medicinal or nail-polish-like
scent common to ketones.
Contributes to the overall
Sweet 44.04 pleasantness and warmth of
the fragrance.
Minty 42.90 A cool, refreshing aspect.
Evokes the scent of freshly cut
Green 40.63
grass or leaves.
A fatty, slightly sour note that
Cheesy 40.41 can add complexity at low
concentrations.
Oily 36.75 A fatty or waxy character.
. Suggests warm, aromatic
Spicy 35.59 )
spice notes.
Earthy 30.86 A soil-like or musty character.

Experimental Protocols

The following protocols outline the standard methodologies for the comprehensive evaluation

of a new fragrance ingredient such as 5-Methyl-4-octanone.

Sensory Analysis Protocol

Objective: To determine the olfactory profile, odor threshold, and intensity of 5-Methyl-4-

octanone.

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/product/b13107709?utm_src=pdf-body
https://www.benchchem.com/product/b13107709?utm_src=pdf-body
https://www.benchchem.com/product/b13107709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13107709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Materials:

5-Methyl-4-octanone (high purity)

Odor-free solvent (e.g., ethanol, diethyl phthalate)

Glass smelling strips

Odor-free sample vials

Trained sensory panel (8-12 panelists)

Procedure:

o Preparation of Dilutions: Prepare a series of dilutions of 5-Methyl-4-octanone in the chosen
solvent (e.g., 10%, 1%, 0.1%, 0.01% w/w).

e Odor Profile Evaluation:

[e]

Dip smelling strips into each dilution.

o

Allow the solvent to evaporate for a few seconds.

[¢]

Present the smelling strips to the sensory panel in a well-ventilated, odor-free room.

[e]

Panelists describe the perceived odor using a standardized vocabulary of descriptors.

[e]

Record the evolution of the scent over time (top, middle, and base notes).

e Odor Threshold Determination:

o Prepare a wider range of dilutions in a geometric progression (e.g., starting from 1 ppm
and decreasing).

o Use a forced-choice method (e.g., triangular test) where panelists are presented with three
samples, two of which are blanks (solvent only) and one contains the odorant.

o The threshold is defined as the concentration at which a statistically significant portion of
the panel can correctly identify the scented sample.
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 Intensity Assessment:

o Panelists rate the perceived odor intensity of different concentrations on a labeled
magnitude scale (LMS) or a visual analog scale (VAS).

4 N N

Sensory Evaluation

-—P(Analyze Intensity Ratinga
Sample Preparation\ T
>(Calculate Threshol(a

>
- >(Compile Descriptors)
- NS J

Data Analysis

Grepare Dilutions

J

Click to download full resolution via product page

Sensory Analysis Workflow

Gas Chromatography-Olfactometry (GC-O) Protocol

Objective: To identify the specific odor-active compounds in a sample of 5-Methyl-4-octanone
and to characterize their individual scent contributions. This is particularly useful for assessing
the purity of the sample and identifying any trace impurities that may impact the overall odor.

Materials:

+ Gas chromatograph with a flame ionization detector (FID) and an olfactory detection port
(ODP)

o Appropriate GC column (e.g., polar or non-polar capillary column)

» High-purity helium or hydrogen as carrier gas
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e 5-Methyl-4-octanone sample
e Trained human assessor
Procedure:

o Sample Preparation: Prepare a dilute solution of 5-Methyl-4-octanone in a suitable volatile

solvent.
e GC-FID/O Analysis:

o Inject the sample into the GC. The effluent from the column is split between the FID and
the ODP.

o The human assessor sniffs the effluent from the ODP and provides a description of the
odor and its intensity at the time of elution.

o The FID provides a chromatogram showing the chemical composition of the sample.

o Data Correlation: Correlate the retention times of the peaks on the FID chromatogram with
the odor events recorded by the assessor to identify the odor contribution of each
component.

(Sample Injection)—V(GC Separatioxa—b Column Effluent Split > Data Acquisition M Data Correlation /

Click to download full resolution via product page

Gas Chromatography-Olfactometry Workflow

Stability and Performance Testing Protocol

Objective: To evaluate the stability and performance of 5-Methyl-4-octanone in various
consumer product bases.
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Materials:

e 5-Methyl-4-octanone

e Product bases (e.g., ethanol for fine fragrance, lotion base, soap base, shampoo base)
o Control samples (product base without the fragrance ingredient)

o Accelerated stability chambers (with controlled temperature and light)

e Headspace GC-MS for chemical analysis

e Sensory panel

Procedure:

e Formulation: Incorporate 5-Methyl-4-octanone into the different product bases at a typical
concentration (e.g., 0.1-2%).

» Accelerated Stability Testing:

o Store the formulated products under various conditions (e.g., 40°C, 75% relative humidity;
exposure to UV light) for a period of up to 12 weeks.

o Atregular intervals (e.g., 2, 4, 8, 12 weeks), evaluate the samples for any changes in
color, pH, viscosity, and odor.

o Use Headspace GC-MS to analyze the chemical stability of 5-Methyl-4-octanone in the
base.

o Performance Evaluation:
o Assess the substantivity (longevity) of the fragrance on skin or fabric.
o Evaluate the diffusion (sillage) of the fragrance from the product base.

o A sensory panel can be used to rate these performance attributes over time.
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Stability and Performance Testing Workflow

Potential Applications in Fragrance Compositions

Based on the predicted and analogous olfactory data, 5-Methyl-4-octanone could be a
versatile ingredient in various fragrance types:

 Fruity Accords: To enhance the juiciness and ripeness of apple, pear, and tropical fruit notes.
e Green and Herbal Compositions: To add a natural, leafy, and slightly sharp character.

» Floral Bouguets: To provide a novel twist and a modern, slightly edgy facet to white floral or

rose accords.

o Gourmand Fragrances: At low concentrations, the potential cheesy or fatty notes could add a
creamy, buttery, or nutty complexity.
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Further research and sensory evaluation are required to fully elucidate the potential and
optimal applications of 5-Methyl-4-octanone in the art of perfumery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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